Cas no 66999-56-2 (2-[2-(6-chloropyridin-2-yl)hydrazinyl]-2-oxoacetamide)

2-[2-(6-chloropyridin-2-yl)hydrazinyl]-2-oxoacetamide structure
66999-56-2 structure
Product Name:2-[2-(6-chloropyridin-2-yl)hydrazinyl]-2-oxoacetamide
CAS No:66999-56-2
MF:C7H7ClN4O2
MW:214.60907959938
CID:965134
PubChem ID:324446
Update Time:2025-04-19

2-[2-(6-chloropyridin-2-yl)hydrazinyl]-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(6-chloropyridin-2-yl)hydrazinyl]-2-oxoacetamide
    • DTXSID10314923
    • NSC-289814
    • 66999-56-2
    • NSC289814
    • Inchi: 1S/C7H7ClN4O2/c8-4-2-1-3-5(10-4)11-12-7(14)6(9)13/h1-3H,(H2,9,13)(H,10,11)(H,12,14)
    • InChI Key: BKYDWBNTCXBHMS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=N1)NNC(C(N)=O)=O

Computed Properties

  • Exact Mass: 214.02591
  • Monoisotopic Mass: 214.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 97.1Ų

Experimental Properties

  • Density: 1.563
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.659
  • PSA: 97.11
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